Cas no 1445951-69-8 (Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate)

Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate is a piperidine derivative with a tert-butyl carbamate protecting group and a benzyl substituent at the 3-position. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The presence of the hydroxyl group at the 4-position enhances its reactivity, enabling further functionalization, while the tert-butyloxycarbonyl (Boc) group provides stability and facilitates selective deprotection under mild acidic conditions. Its well-defined structure and high purity make it a reliable building block for the development of complex nitrogen-containing compounds, particularly in medicinal chemistry and drug discovery applications.
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate structure
1445951-69-8 structure
Product Name:Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
CAS No:1445951-69-8
MF:C17H25NO3
MW:291.385305166245
MDL:MFCD25509384
CID:4600297
Update Time:2025-10-24

Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
    • Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate(WX190757)
    • 1-Piperidinecarboxylic acid, 4-hydroxy-3-(phenylmethyl)-, 1,1-dimethylethyl ester, (3R,4R)-rel-
    • MDL: MFCD25509384
    • Inchi: 1S/C17H25NO3/c1-17(2,3)21-16(20)18-10-9-15(19)14(12-18)11-13-7-5-4-6-8-13/h4-8,14-15,19H,9-12H2,1-3H3/t14-,15-/m1/s1
    • InChI Key: URJKJIHCHLRYJJ-HUUCEWRRSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H](O)[C@H](CC2=CC=CC=C2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5

Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B812420-2.5mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8
2.5mg
$ 50.00 2022-06-06
TRC
B812420-5mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8
5mg
$ 70.00 2022-06-06
TRC
B812420-25mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8
25mg
$ 275.00 2022-06-06
Chemenu
CM477206-100mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%+
100mg
$233 2022-09-02
Chemenu
CM477206-250mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%+
250mg
$403 2022-09-02
Chemenu
CM477206-1g
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%+
1g
$798 2022-09-02
Chemenu
CM477206-5g
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%+
5g
$2382 2022-09-02
eNovation Chemicals LLC
D772176-100mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%
100mg
$335 2023-09-04
eNovation Chemicals LLC
D772176-250mg
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%
250mg
$545 2023-09-04
eNovation Chemicals LLC
D772176-1g
Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
1445951-69-8 95%
1g
$1020 2023-09-04

Additional information on Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate

Professional Introduction to Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate (CAS No. 1445951-69-8)

Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate, identified by the CAS number 1445951-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate make it a promising candidate for further investigation in various medicinal chemistry endeavors.

The molecular structure of this compound is characterized by a piperidine ring substituted with a tert-butyl group at the 1-position, a benzyl group at the 3-position, and a hydroxyl group at the 4-position. These substituents contribute to the unique chemical and pharmacological properties of the molecule. The presence of the hydroxyl group enhances its solubility in polar solvents, making it more amenable for formulation in drug delivery systems. Additionally, the bulky tert-butyl group can influence the metabolic stability and binding affinity of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel piperidine derivatives for their potential applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions. The< strong>benzyl group in Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate may contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in these diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in developing new therapeutic strategies.

The synthesis of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired structural complexity. These synthetic methodologies are essential for producing pharmaceutical intermediates with high enantiomeric purity, which is often necessary for drug candidates.

The pharmacological profile of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate has been explored through in vitro and in vivo studies. These investigations have highlighted its potential as a lead compound for further drug development. For instance, studies have shown that it may interact with neurotransmitter systems, which could make it useful in treating conditions such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules suggests that it may have broader therapeutic applications.

The chemical stability of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate is another important consideration in its development as a pharmaceutical agent. The hydroxyl group and the presence of aromatic rings can influence its susceptibility to degradation under various storage conditions. Therefore, understanding its stability profile is crucial for formulating stable drug products that maintain efficacy over time. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to assess its chemical integrity.

In conclusion, Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate (CAS No. 1445951-69-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of its biological activities continues to grow, it holds great potential for contributing to the discovery of new treatments for various human diseases.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.